Cas no 208511-17-5 (3-Chloro-1H-indol-4-amine)

• Product Name: 3-Chloro-1H-indol-4-amine
• CAS No: 208511-17-5
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 4821054
• PubChem ID: 12049864
• Update Time: 2025-10-30

3-Chloro-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-1H-INDOL-4-AMINE
• 1H-Indol-4-amine, 3-chloro-
• 4-amino-3-chloroindole
• 3-Chloro-1H-indol-4-amine

• Inchi： 1S/C8H7ClN2/c9-5-4-11-7-3-1-2-6(10)8(5)7/h1-4,11H,10H2
• InChI Key： FXSNYOXDMVSVLO-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C=CC=C(C=21)N

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-Chloro-1H-indol-4-amine

Recent Advances in the Study of 3-Chloro-1H-indol-4-amine (CAS: 208511-17-5): A Promising Scaffold for Drug Discovery

3-Chloro-1H-indol-4-amine (CAS: 208511-17-5) is an indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders. Recent studies have explored its synthetic pathways, biological activities, and structure-activity relationships (SAR), shedding light on its pharmacological potential.

One of the most notable advancements in the study of 3-Chloro-1H-indol-4-amine is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and indole-based compounds have shown promising inhibitory effects on various kinase pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Chloro-1H-indol-4-amine exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a well-known oncogenic driver in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to form stable interactions with the ATP-binding site of EGFR, suggesting its potential as a lead compound for further optimization.

In addition to its anticancer properties, 3-Chloro-1H-indol-4-amine has also been investigated for its antimicrobial activity. A recent preprint on bioRxiv reported that certain halogenated indole derivatives, including 3-Chloro-1H-indol-4-amine, displayed broad-spectrum activity against drug-resistant bacterial strains such as MRSA (Methicillin-Resistant Staphylococcus aureus) and ESBL-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a candidate for the development of new antibiotics.

The synthetic accessibility of 3-Chloro-1H-indol-4-amine has also been a focus of recent research. A 2024 publication in Organic Letters described a novel, one-pot synthesis method that significantly improves the yield and purity of the compound compared to traditional routes. This advancement is expected to facilitate large-scale production and further exploration of its derivatives for pharmaceutical applications.

Looking ahead, researchers are particularly interested in exploring the neuroprotective potential of 3-Chloro-1H-indol-4-amine derivatives. Preliminary in vitro studies have shown that certain modifications of the indole core can enhance blood-brain barrier permeability while maintaining low toxicity profiles. These findings open new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 3-Chloro-1H-indol-4-amine (CAS: 208511-17-5) represents a highly promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research continues to uncover its potential across multiple disease areas, supported by advances in synthetic chemistry and molecular modeling. Future studies will likely focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models, bringing us closer to clinical translation.